BENGHE Foundational & Exploratory

Check Availability & Pricing

5-Methoxyisobenzofuran-1,3-dione chemical
properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

5-Methoxyisobenzofuran-1,3-
Compound Name: _
dione

Cat. No.: B105387

An In-Depth Technical Guide to 5-Methoxyisobenzofuran-1,3-dione (4-Methoxyphthalic
Anhydride): Properties, Synthesis, and Applications

Abstract

5-Methoxyisobenzofuran-1,3-dione, more commonly known in the field as 4-Methoxyphthalic
Anhydride, is a pivotal chemical intermediate with significant utility in modern organic synthesis.
Its unique molecular architecture, featuring a reactive anhydride functional group and an
electron-rich aromatic ring, makes it a versatile precursor for a wide array of complex
heterocyclic systems. This guide provides a comprehensive technical overview of its chemical
properties, spectroscopic profile, synthesis, and reactivity. As a Senior Application Scientist, this
document moves beyond a simple recitation of facts to offer insights into the causality behind
experimental choices and the compound's strategic application in research, particularly in the
burgeoning fields of antimicrobial and anticancer drug discovery.[1][2] All protocols and data
are presented to be self-validating, grounded in authoritative references to ensure scientific
integrity.

Nomenclature and Structural Identification

Correctly identifying a chemical entity is the foundation of reproducible science. 5-
Methoxyisobenzofuran-1,3-dione is known by several synonyms, which is critical to
recognize when conducting literature reviews.
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o Systematic IUPAC Name: 5-Methoxy-2-benzofuran-1,3-dione[3]
e Common Name: 4-Methoxyphthalic Anhydride

o CAS Number: 28281-76-7[4]

e Molecular Formula: CoHeOa4[3]

e Molecular Weight: 178.14 g/mol [5]

The structure consists of a benzene ring fused to a furan ring, which is substituted with two
ketone groups (a cyclic anhydride), and a methoxy group on the benzene ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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